2-(2-methyl-3-{[(3-pyridin-4-ylpropyl)amino]methyl}-1H-indol-1-yl)acetamide

• IUPAC Name: 2-[2-methyl-3-[(3-pyridin-4-ylpropylamino)methyl]indol-1-yl]acetamide
• InChI: InChI=1S/C20H24N4O/c1-15-18(13-23-10-4-5-16-8-11-22-12-9-16)17-6-2-3-7-19(17)24(15)14-20(21)25/h2-3,6-9,11-12,23H,4-5,10,13-14H2,1H3,(H2,21,25)
• InChI Key: XOYYPNAZDXPSPW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2N1CC(=O)N)CNCCCC3=CC=NC=C3
• Molecular Formula: C20H24N4O
• Molecular Weight: 336.4 g/mol

Description

2-(2-methyl-3-{[(3-pyridin-4-ylpropyl)amino]methyl}-1H-indol-1-yl)acetamide is a chemical compound that has shown potential in scientific research applications. This compound belongs to the class of indole-based compounds and has been synthesized using various methods.

Mechanism of Action

The mechanism of action of 2-(2-methyl-3-{[(3-pyridin-4-ylpropyl)amino]methyl}-1H-indol-1-yl)acetamide is not fully understood. However, it has been suggested that it may inhibit the activity of enzymes involved in the inflammatory response, leading to a reduction in inflammation. It may also inhibit the growth of cancer cells by inducing apoptosis or cell death.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects. It has been shown to reduce inflammation in animal models of inflammation. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using 2-(2-methyl-3-{[(3-pyridin-4-ylpropyl)amino]methyl}-1H-indol-1-yl)acetamide in lab experiments is its potential to reduce inflammation and inhibit the growth of cancer cells. However, one limitation is that the mechanism of action is not fully understood, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions for research on 2-(2-methyl-3-{[(3-pyridin-4-ylpropyl)amino]methyl}-1H-indol-1-yl)acetamide. One direction is to further investigate its mechanism of action and optimize its use in lab experiments. Another direction is to study its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Additionally, it may be worthwhile to study its potential in combination with other compounds for enhanced efficacy.

Scientific Research Applications

2-(2-methyl-3-{[(3-pyridin-4-ylpropyl)amino]methyl}-1H-indol-1-yl)acetamide has shown potential in scientific research applications. It has been studied for its anti-inflammatory, anti-cancer, and anti-tumor properties. It has also been studied for its potential in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease.